Cas no 172695-22-6 ((S)-tert-Butyl (1-cyanopropan-2-yl)carbamate)

(S)-tert-Butyl (1-cyanopropan-2-yl)carbamate structure

172695-22-6 structure

Product Name:(S)-tert-Butyl (1-cyanopropan-2-yl)carbamate

CAS No:172695-22-6

Molecular Formula:C₉H₁₆N₂O₂

Molecular Weight:184.23554

MDL:MFCD07779197

CID:905691

PubChem ID:16069450

(S)-tert-Butyl (1-cyanopropan-2-yl)carbamate Properties

Names and Identifiers

- (S)-tert-Butyl (1-cyanopropan-2-yl)carbamate
- (3S)-N-benzyloxycarbonyl-3-aminobutanoic acid
- (S)-(2-cyano-1-methyl-ethyl)-carbamic acid tert-butyl ester
- (S)-2-(N-t-butoxycarbonylamino)-propyl cyanide
- (S)-3-&
- (S)-3-(benzyloxycarbonylamino)butanoic acid
- (S)-3-{[(benzyloxy)carbonyl]amino}butanoic acid
- (S)-3-< (tert-butoxycarbonyl)amino> butanenitrile
- (S)-3-benzyloxycarbonylaminobutyric acid
- 1,1-dimethylethyl [(1S)-2-cyano-1-methylethyl]carbamate
- Cbz-L-3-Aminobutyric acid
- 3-N-BOC-(S)-AMINO BUTYRONITRILE
- (S)-tert-butyl 1-cyanopropan-2-ylcarbaMate
- tert-butyl (S)-(1-cyanopropan-2-yl) carbamate
- tert-butyl [(1S)-2-cyano-1-Methylethyl]carbaMate
- Carbamic acid, [(1S)-2-cyano-1-methylethyl]-, 1,1-dimethylethyl ester (9CI)
- EN300-306361
- CS-0448562
- 172695-22-6
- (S)-t-Butyl (1-cyanopropan-2-yl)carbamate
- AKOS006284658
- MFCD07779197
- SCHEMBL86153
- tert-butyl (S)-(1-cyanopropan-2-yl)carbamate
- DB-389071
- Tert-butyl(S)-(1-cyanopropan-2-yl)carbamate
- (S)-3-(Boc-amino)-butyronitrile
- DIUMTAGYVCAZRM-ZETCQYMHSA-N
- TERT-BUTYL N-[(2S)-1-CYANOPROPAN-2-YL]CARBAMATE
- tert-Butyl [(2S)-1-cyanopropan-2-yl]carbamate
- (S)-tert-Butyl(1-cyanopropan-2-yl)carbamate
- (S)-tert-butyl 1-cyanopropan-2-ylcarbamate
- (S)-(2-Cyano-1-methyl-ethyl)-carbamic Acid Tert-Butyl Ester
- +Expand
- MDL： MFCD07779197
- InChIKey： DIUMTAGYVCAZRM-ZETCQYMHSA-N
- Inchi： InChI=1S/C9H16N2O2/c1-7(5-6-10)11-8(12)13-9(2,3)4/h7H,5H2,1-4H3,(H,11,12)/t7-/m0/s1
- SMILES： CC(CC#N)NC(=O)OC(C)(C)C

Computed Properties

Exact Mass: 184.121177757g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 4
Monoisotopic Mass: 184.121177757g/mol
Heavy Atom Count: 13
Complexity: 222
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.1
Topological Polar Surface Area: 62.1Å²

Experimental Properties

LogP: 2.20418
PSA: 62.12000
Refractive Index: 1.447
Boiling Point: 309.5°C at 760 mmHg
Flash Point: 141°C
Density: 1.005

(S)-tert-Butyl (1-cyanopropan-2-yl)carbamate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00ABIS-250mg	3-N-BOC-(S)-AMINO BUTYRONITRILE	172695-22-6	95%	250mg	$212.00	2024-06-19
A2B Chem LLC	AE80692-250mg	(S)-tert-Butyl (1-cyanopropan-2-yl)carbamate	172695-22-6	95%	250mg	$184.00	2024-04-20
Aaron	AR00ABR4-100mg	3-N-BOC-(S)-AMINO BUTYRONITRILE	172695-22-6	97%	100mg	$27.00
abcr	AB592151-1g	(S)-t-Butyl (1-cyanopropan-2-yl)carbamate; .	172695-22-6		1g	€264.50	2024-07-20
Ambeed	A332233-1g	(S)-tert-Butyl (1-cyanopropan-2-yl)carbamate	172695-22-6	95%	1g	$56.0	2024-07-21
Enamine	EN300-306361-0.05g	tert-butyl N-[(2S)-1-cyanopropan-2-yl]carbamate	172695-22-6		0.05g	$900.0	2023-05-25
eNovation Chemicals LLC	Y1191578-5g	(S)-3-(Boc-Amino)butanenitrile	172695-22-6	95%	5g	$1320	2022-10-12
TRC	B692755-250mg	(S)-tert-Butyl (1-Cyanopropan-2-yl)carbamate	172695-22-6		250mg	$ 138.00	2023-04-18
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBV1549-1g	tert-butyl N-[(1S)-2-cyano-1-methyl-ethyl]carbamate	172695-22-6	97%	1g	￥264.0

(S)-tert-Butyl (1-cyanopropan-2-yl)carbamate Related Literature

1. Facile synthesis and photoelectric properties of carbon dots with upconversion fluorescence using arc-synthesized carbon by-products†

Yanjie Su,Minmin Xie,Xiaonan Lu,Hao Wei,Huijuan Geng,Zhi Yang,Yafei Zhang RSC Adv., 2014,4, 4839-4842
2. Notes from the Reports of Public Analysts

Analyst, 1922,47, 167-170
3. The Preparation of Chitin Oligosaccharides

J. Chem. Soc. C, 1970, 1654-1655
4. A solvent-free synthesis of α,α′-bis(substituted benzylidene) cycloalkanones catalyzed by lanthanide amides [(Me3Si)2N]3Ln(μ-Cl)Li(THF)3 under microwave irradiation†

Enhong Sheng,Shuangliu Zhou Green Chem., 2005,7, 683-686
5. XX.—On acetoxybenzamic acid, an isomer of hippuric acid

Q. J. Chem. Soc., 1861,13, 235-248
6. Design of peptide-containing N5-unmodified neutral flavins that catalyze aerobic oxygenations†

Yukihiro Arakawa,Ken Yamanomoto,Hazuki Kita,Masami Tanaka,Naoki Haraguchi,Shinichi Itsuno,Yasushi Imada Chem. Sci., 2017,8, 5468-5475
7. Facile fabrication of a modified polyamide acid porous membrane for uranium enrichment in wastewater†

Zhiming Mi,Lingjun Meng,Junman Wang,Lintao Liao,Yangyang Huang,Kaiyang Zhang,Jingling Xiao,Tongtong Xie,Yuhang Yan,Yiping Zhong,Zhixiao Liu New J. Chem., 2023,47, 14364-14373
8. Light-emitting diode (LED)-directed green synthesis of silver nanoparticles and evaluation of their multifaceted clinical and biological activities

Sumaira Anjum,Rimsha Chaudhary,Amna Komal Khan,Mariam Hashim,Iram Anjum,Christophe Hano,Bilal Haider Abbasi RSC Adv., 2022,12, 22266-22284
9. Subtle backbone modifications control the interpenetration of dibenzosuberone-based coordination cages†

Thorben R. Schulte,Marcel Krick,Carmen I. Asche,Sabrina Freye,Guido H. Clever RSC Adv., 2014,4, 29724-29728
10. Tricyclanos: conformationally constrained nucleoside analogues with a new heterotricycle obtained from a d-ribofuranose unit†

Máté Kicsák,Attila Mándi,Szabolcs Varga,Mihály Herczeg,Gyula Batta,Attila Bényei,Anikó Borbás,Pál Herczegh Org. Biomol. Chem., 2018,16, 393-401

172695-22-6 ((S)-tert-Butyl (1-cyanopropan-2-yl)carbamate) Related Products

172695-24-8(Carbamic acid,N-[(1S)-1-(cyanomethyl)-3-methylbutyl]-, 1,1-dimethylethyl ester)

Recommended suppliers

Amadis Chemical Company Limited

(CAS:172695-22-6)(S)-tert-Butyl (1-cyanopropan-2-yl)carbamate

Purity:99%/99%/99%/99%

Quantity:5g/10g/25g/100g

Price($):163.0/303.0/731.0/2277.0